Cas no 306937-14-4 (N-Boc-4-Bromo-2-methylaniline)

• Product Name: N-Boc-4-Bromo-2-methylaniline
• CAS No: 306937-14-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• MDL: MFCD01765429
• CID: 67573
• PubChem ID: 2735638
• Update Time: 2025-06-13

N-Boc-4-Bromo-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-2-methylphenyl)carbamate
• 1,1-Dimethylethyl (4-bromo-2-methylphenyl)carbamate
• 4-BROMO-2-METHYLANILINE, BOC PROTECTED
• Carbamic acid, (4-bromo-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
• N-BOC 4-Bromo-2-methylaniline
• tert-Butyl N-(4-bromo-2-methylphenyl)carbamate
• 1,1-Dimethylethyl(4-bromo-2-methylphenyl)carbamate
• N-Boc-4-bromo-2-methylaniline
• tert-Butyl(4-bromo-2-methylphenyl)carbamate
• SR-01000638816-1
• AKOS009157511
• MFCD01765429
• SCHEMBL4975833
• AS-18280
• EN300-202984
• SY024544
• CCG-49355
• tert-Butyl 4-bromo-2-methylphenylcarbamate
• Carbamic acid, N-(4-bromo-2-methylphenyl)-, 1,1-dimethylethyl ester
• Carbamic acid, (4-bromo-2-methylphenyl)-, 1,1-dimethylethyl ester
• AMY31408
• FT-0709300
• Maybridge1_008887
• DTXSID30370849
• 306937-14-4
• HMS566L21
• ZMUXMKPOXRAYSP-UHFFFAOYSA-N
• CS-0097878
• DB-032391
• N-Boc-4-Bromo-2-methylaniline

• MDL： MFCD01765429
• Inchi： 1S/C12H16BrNO2/c1-8-7-9(13)5-6-10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： ZMUXMKPOXRAYSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.03600
• Monoisotopic Mass: 285.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.356
• Melting Point: 106-108°C
• Boiling Point: 294.7℃/760mmHg
• Flash Point: 294.7 °C at 760 mmHg
• Refractive Index: 1.564
• PSA: 38.33000
• LogP: 4.17750

N-Boc-4-Bromo-2-methylaniline Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Boc-4-Bromo-2-methylaniline

Comprehensive Guide to N-Boc-4-Bromo-2-methylaniline (CAS No. 306937-14-4): Properties, Applications, and Industry Insights

N-Boc-4-Bromo-2-methylaniline (CAS No. 306937-14-4) is a high-value pharmaceutical intermediate and organic synthesis building block widely utilized in medicinal chemistry and material science. This Boc-protected aniline derivative features a bromine substituent at the 4-position and a methyl group at the 2-position, making it a versatile precursor for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. The tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes while allowing selective deprotection under mild acidic conditions.

Recent trends in drug discovery have amplified demand for functionalized anilines like 306937-14-4, particularly in developing kinase inhibitors and anticancer agents. Analytical techniques including HPLC purity analysis, NMR spectroscopy, and mass spectrometry confirm its structural integrity, with typical purity grades exceeding 97%. Researchers frequently inquire about storage conditions for Boc-protected compounds—this compound remains stable at 2-8°C under inert atmosphere but requires protection from prolonged light exposure.

The compound's bromine moiety enables diverse C-C bond formations, addressing key challenges in small molecule API synthesis. Industry reports highlight growing applications in proteolysis-targeting chimera (PROTAC) development, where its structural features facilitate linker optimization. Environmental considerations drive interest in green chemistry alternatives for brominated intermediates, though 306937-14-4 remains indispensable for precision synthesis due to its predictable reactivity profile.

Supply chain analytics reveal increasing custom synthesis requests for N-Boc-4-Bromo-2-methylaniline derivatives, particularly in North American and Asian pharmaceutical hubs. Regulatory documentation emphasizes proper handling protocols despite its non-hazardous classification. The compound's crystallization behavior and solubility parameters (soluble in DCM, THF; sparingly soluble in hexanes) are frequently discussed in process chemistry forums.

Emerging research explores its utility in photoactive materials and OLED precursors, expanding beyond traditional pharmaceutical applications. Patent landscapes show 14% annual growth in citations involving Boc-protected bromoanilines, underscoring their strategic importance. For laboratory use, suppliers typically provide certificates of analysis detailing residual solvent levels and heavy metal content compliant with ICH guidelines.

Comparative studies with unprotected 4-bromo-2-methylaniline demonstrate the Boc group's critical role in preventing unwanted polymerization during high-temperature reactions. The global market for such specialty intermediates is projected to grow at 6.8% CAGR through 2030, fueled by demand for targeted therapeutics. Technical inquiries often focus on scaling-up procedures and byproduct minimization strategies during large-scale production.

In peptide chemistry, derivatives of CAS 306937-14-4 serve as valuable unnatural amino acid precursors. Recent methodological advances enable flow chemistry applications of this intermediate, improving yield and sustainability metrics. Quality control protocols emphasize chromatographic separation from potential regioisomeric impurities, a common concern among purchasers.

The compound's X-ray crystallography data reveals characteristic bond angles and torsion parameters essential for computational chemistry modeling. Industrial users frequently search for alternative protecting groups comparison charts and cost optimization strategies for multi-step syntheses involving this intermediate. Its melting point range (82-85°C) and thermal stability profile make it suitable for various automated synthesis platforms.

Academic literature documents innovative uses in metal-organic framework functionalization and catalysis ligand design. The electron-withdrawing effects of the bromine substituent significantly influence its electrophilic aromatic substitution patterns, a topic covered in advanced organic chemistry courses. Suppliers increasingly offer gram-to-kilogram scale quantities with just-in-time delivery options to support lean manufacturing practices.

Environmental fate studies confirm 306937-14-4 undergoes biodegradation under standard OECD test conditions, addressing green chemistry concerns. Its vapor pressure and partition coefficients are routinely evaluated for process safety assessments. The compound's UV-Vis absorption spectrum shows characteristic peaks at 248 nm and 302 nm, useful for reaction monitoring via spectroscopy.